Cas no 2696-85-7 (2-Butylaniline)

• Product Name: 2-Butylaniline
• CAS No: 2696-85-7
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00130033
• CID: 280894
• PubChem ID: 87564661
• Update Time: 2025-05-20

2-Butylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Butylaniline
• Benzenamine, 2-butyl-
• 2-N-BUTYLANILINE
• 2-n-Butylphenylamine
• Benzenamine,2-butyl
• butylaniline
• o-aminobutylbenzene
• o-Butyl-aniline
• HDVUPIFFKAHPJY-UHFFFAOYSA-N
• 2-butyl aniline
• Amino-Butylbenzole
• 2-n-Butyl-phenylamine
• 2-Butylaniline, AldrichCPR
• CHEBI:190986
• AKOS006221873
• 4V8L59L584
• 2696-85-7
• Aniline, o-butyl-
• SCHEMBL44325
• NS00028235
• CS-0313034
• AS-56562
• B1766
• EINECS 220-272-6
• MFCD00130033
• FT-0691588
• D88855
• CAA69685
• 2-butylbenzenamine
• A877076
• DTXSID60181445
• aniline, 2-n-butyl-

• MDL： MFCD00130033
• Inchi： 1S/C10H15N/c1-2-3-6-9-7-4-5-8-10(9)11/h4-5,7-8H,2-3,6,11H2,1H3
• InChI Key： HDVUPIFFKAHPJY-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CCCC

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 0,95 g/cm3
• Boiling Point: 126°C/15mmHg(lit.)
• Flash Point: 105.4°C
• Refractive Index: 1.5360-1.5390
• PSA: 26.02000
• LogP: 3.19260
• Solubility: Not available

2-Butylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 20/21/22-36
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Butylaniline

Comprehensive Guide to 2-Butylaniline (CAS No. 2696-85-7): Properties, Applications, and Industry Insights

2-Butylaniline (CAS No. 2696-85-7) is a specialized organic compound widely recognized for its role in fine chemical synthesis and industrial applications. This aromatic amine, characterized by a butyl group attached to the aniline ring, has garnered attention due to its unique chemical properties and versatility. In recent years, searches for "2-Butylaniline uses" and "CAS 2696-85-7 suppliers" have surged, reflecting growing interest from researchers and manufacturers alike.

The molecular structure of 2-Butylaniline combines the reactivity of an amine group with the hydrophobic nature of the butyl chain, making it valuable for designing advanced materials. Industry professionals frequently search for "2-Butylaniline solubility" and "2696-85-7 technical specifications," as these parameters critically influence its application in polymer additives, dye intermediates, and pharmaceutical precursors. Recent studies highlight its potential in sustainable chemistry, aligning with the global focus on green manufacturing processes.

From a synthetic perspective, 2-Butylaniline demonstrates remarkable stability under moderate conditions, a feature often queried as "2-Butylaniline storage requirements." Its compatibility with common organic solvents (evidenced by searches for "2696-85-7 solvent compatibility") enables diverse formulation possibilities. The compound's role in agrochemical research has also gained traction, particularly in developing next-generation crop protection agents with improved environmental profiles.

Analytical methodologies for 2-Butylaniline remain a hot topic, with "CAS 2696-85-7 HPLC analysis" and "2-Butylaniline purity testing" appearing frequently in scientific literature. Advanced characterization techniques like GC-MS and NMR have been optimized for quality control, ensuring batch-to-batch consistency for industrial users. Regulatory compliance aspects, often searched as "2-Butylaniline safety data," emphasize proper handling while maintaining workplace safety standards.

The market dynamics surrounding 2696-85-7 reveal interesting trends. Procurement specialists increasingly search for "2-Butylaniline price trends" and "bulk 2696-85-7 suppliers," indicating its commercial importance. Regional production capacities and supply chain adaptations post-pandemic have reshaped availability, making real-time market intelligence crucial for buyers. Technical queries about "2-Butylaniline alternative names" also underscore the need for precise chemical identification in global trade.

Innovation applications of 2-Butylaniline continue to emerge, particularly in electronic materials and specialty coatings. Patent analyses show growing interest in its derivatives for organic semiconductors, answering searches for "2696-85-7 advanced applications." Researchers are investigating its photostability and electron-donating characteristics, which could unlock new functionalities in optoelectronic devices. These developments align with the broader industry shift toward high-performance, tailor-made chemicals.

Environmental considerations for 2-Butylaniline have prompted searches like "2696-85-7 biodegradability" and "2-Butylaniline eco-toxicity." Recent lifecycle assessment studies guide manufacturers in developing sustainable handling protocols. The compound's environmental fate and novel remediation techniques feature prominently in green chemistry symposia, reflecting the sector's commitment to responsible chemical management.

Quality benchmarks for CAS 2696-85-7 remain stringent, with analytical certificates often requested under searches for "2-Butylaniline specification sheets." Reputable suppliers provide detailed documentation covering parameters like isomer content, moisture levels, and heavy metal traces. This transparency supports compliance with international standards such as REACH and TSCA, addressing regulatory concerns frequently raised by global clients.

Future prospects for 2-Butylaniline appear promising, with research exploring its potential in medicinal chemistry and material science. Emerging searches for "2696-85-7 novel derivatives" indicate expanding application horizons. As industries prioritize multifunctional intermediates, this compound's balanced properties position it as a valuable building block for next-generation chemical innovations across diverse sectors.